Cas no 21673-86-9 (2-amino-N-(2,6-diethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-amino-N-(2,6-diethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 21673-86-9
• Molecular Formula: C₁₅H₁₉N₃OS
• Molecular Weight: 289.39586
• CID: 1403446
• PubChem ID: 210808

2-amino-N-(2,6-diethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide Properties

Names and Identifiers

• 2-amino-N-(2,6-diethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• AKOS012088714
• 5-Thiazolecarboxamide, 2-amino-N-(2,6-diethylphenyl)-4-methyl-
• 2-Amino-N-(2,6-diethylphenyl)-4-methyl-5-thiazolecarboxamide
• 21673-86-9
• DTXSID60176058

• InChIKey： SFJYLCPNDMGUJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H19N3OS/c1-4-10-7-6-8-11(5-2)12(10)18-14(19)13-9(3)17-15(16)20-13/h6-8H,4-5H2,1-3H3,(H2,16,17)(H,18,19)
• SMILES： CCC1=C(C(=CC=C1)CC)NC(=O)C2=C(N=C(S2)N)C

Computed Properties

• Exact Mass: 289.12507
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 289.12488341g/mol
• Heavy Atom Count: 20
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01